Cas no 131298-20-9 (3-Hexanol, 2-amino-, (2S,3R)-)

• Product Name: 3-Hexanol, 2-amino-, (2S,3R)-
• CAS No: 131298-20-9
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 1232079
• Update Time: 2024-08-05

3-Hexanol, 2-amino-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 2-amino-, (2S,3R)-

• Inchi： 1S/C6H15NO/c1-3-4-6(8)5(2)7/h5-6,8H,3-4,7H2,1-2H3/t5-,6+/m0/s1
• InChI Key： TXRCHGMTTXKTPE-NTSWFWBYSA-N
• SMILES： C[C@H](N)[C@H](O)CCC

Computed Properties

• Exact Mass: 117.11545

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 206.3±13.0 °C(Predicted)
• PSA: 46.25
• pka: 12.95±0.45(Predicted)